2-imidazol-1-yl-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]ethanamine

• IUPAC Name: 2-imidazol-1-yl-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]ethanamine
• InChI: InChI=1S/C12H19N5O/c1-10-11(12(18-3)16(2)15-10)8-13-4-6-17-7-5-14-9-17/h5,7,9,13H,4,6,8H2,1-3H3
• InChI Key: RBEZCWNGWGONGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1CNCCN2C=CN=C2)OC)C
• Molecular Formula: C12H19N5O
• Molecular Weight: 249.31 g/mol

Description

2-imidazol-1-yl-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]ethanamine, also known as MRS-2179, is a selective antagonist of the P2Y1 receptor. This compound has been widely used in scientific research for its ability to block the effects of ADP, a platelet agonist that plays a critical role in hemostasis and thrombosis.

Mechanism of Action

2-imidazol-1-yl-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]ethanamine acts as a selective antagonist of the P2Y1 receptor, blocking the effects of ADP on platelet aggregation and other physiological processes. The P2Y1 receptor is a G protein-coupled receptor that is activated by ADP, leading to the activation of platelets and the formation of blood clots.
Biochemical and physiological effects:
This compound has been shown to inhibit platelet aggregation and thrombus formation in vitro and in vivo. It has also been shown to reduce vascular smooth muscle contraction and inhibit neurotransmitter release in various tissues.

Advantages and Limitations for Lab Experiments

One advantage of using 2-imidazol-1-yl-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]ethanamine in lab experiments is its selectivity for the P2Y1 receptor, which allows for more precise investigation of the role of this receptor in various physiological processes. However, one limitation is that this compound may not accurately reflect the effects of ADP in vivo, as other receptors and signaling pathways may also be involved.

Future Directions

Future research using 2-imidazol-1-yl-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]ethanamine could focus on investigating the role of the P2Y1 receptor in various disease states, such as thrombosis and atherosclerosis. Additionally, this compound could be used in combination with other compounds to investigate the effects of multiple signaling pathways on platelet function and other physiological processes.

Synthesis Methods

The synthesis of 2-imidazol-1-yl-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]ethanamine involves several steps, starting with the reaction of 5-methoxy-1,3-dimethylpyrazol-4-carbaldehyde with ethyl diazoacetate to form the corresponding pyrazole. The pyrazole is then reacted with 2-bromoethylamine hydrobromide to yield the desired product.

Scientific Research Applications

2-imidazol-1-yl-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]ethanamine has been used extensively in scientific research to investigate the role of the P2Y1 receptor in platelet function and thrombosis. It has also been used to study the effects of ADP on other physiological processes, such as vascular smooth muscle contraction and neurotransmitter release.